Cas no 21278-55-7 (Benzene,1-nitro-4-(4-phenoxybutoxy)-)

• Product Name: Benzene,1-nitro-4-(4-phenoxybutoxy)-
• CAS No: 21278-55-7
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 285345
• PubChem ID: 308995
• Update Time: 2025-04-19

Benzene,1-nitro-4-(4-phenoxybutoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-nitro-4-(4-phenoxybutoxy)-
• 1-nitro-4-(4-phenoxybutoxy)benzene
• 4-[p-Nitrophenoxy]-1-phenoxybutane
• 1-Nitro-4-(4-phenoxybutoxy)benzene #
• 21278-55-7
• AVOSADBWMXBHGB-UHFFFAOYSA-N
• DTXSID40309105
• NSC-211130
• NSC211130

• Inchi： 1S/C16H17NO4/c18-17(19)14-8-10-16(11-9-14)21-13-5-4-12-20-15-6-2-1-3-7-15/h1-3,6-11H,4-5,12-13H2
• InChI Key： AVOSADBWMXBHGB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 287.11581
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• PSA: 61.6